
Essential Safety Information for Handling
Rishitinone Not Available

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rishitinone

Cat. No.: B15561783 Get Quote

Comprehensive safety and logistical information for handling Rishitinone, including specific

personal protective equipment (PPE) and disposal plans, cannot be provided at this time. A

thorough search for a Safety Data Sheet (SDS) for Rishitinone, or the closely related

compound Rishitin, did not yield a document outlining its specific hazards, handling

procedures, and disposal guidelines.

Rishitin has been identified as a sesquiterpenoid phytoalexin produced by plants in the

Solanum family, such as potatoes and tomatoes, in response to pathogen attack. While

chemical and physical properties are documented in various databases, specific toxicological

data and safety precautions for laboratory handling are not readily available in the public

domain.

The critical importance of a Safety Data Sheet (SDS):

An SDS is a standardized document that contains crucial information about the potential

hazards of a chemical substance and communicates how it can be safely handled, stored, and

disposed of. Without an SDS for Rishitinone, it is not possible to provide the detailed,

quantitative data and procedural guidance necessary to ensure the safety of researchers,

scientists, and drug development professionals. This includes:

Hazard Identification: Specific information on toxicity, carcinogenicity, mutagenicity, and

potential for skin and eye irritation.
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Exposure Controls and Personal Protection: Recommendations for appropriate gloves, eye

and face protection, respiratory protection, and protective clothing.

First-Aid Measures: Instructions for immediate medical response in case of exposure.

Handling and Storage: Guidelines for safe storage conditions and handling practices to

minimize exposure.

Disposal Considerations: Proper procedures for disposing of Rishitinone waste in

accordance with regulations.

Chemical Identification:

For researchers seeking to obtain an SDS through their institution's safety office or a chemical

supplier, the following identifiers for Rishitin may be useful:

Property Value

Chemical Name Rishitin

CAS Number 18178-54-6

Molecular Formula C₁₄H₂₂O₂

Molecular Weight 222.32 g/mol

Recommendations for Researchers:

It is strongly advised that any work with Rishitinone be postponed until a comprehensive

Safety Data Sheet can be obtained and reviewed. Attempting to handle this compound without

specific safety guidance could pose significant health risks. Researchers should contact their

institution's Environmental Health and Safety (EHS) department or the chemical supplier to

request an SDS.

Due to the lack of necessary safety data, the requested quantitative data tables, experimental

protocols, and mandatory visualizations (Graphviz diagrams) for PPE selection and disposal

plans cannot be generated. Providing such information without a reliable and authoritative

source like an SDS would be contrary to safe laboratory practices.
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To cite this document: BenchChem. [Essential Safety Information for Handling Rishitinone
Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561783#personal-protective-equipment-for-
handling-rishitinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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